![molecular formula C16H12O6 B1237463 Pinselin CAS No. 476-53-9](/img/structure/B1237463.png)
Pinselin
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Overview
Description
Pinselin is a member of the class of xanthones that is methyl 9H-xanthene-1-carboxylate substituted by hydroxy groups at positions 2 and 8, a methyl group at position 6 and an oxo group at position 9. It has been isolated from Aspergillus sydowii. It has a role as an Aspergillus metabolite. It is a member of xanthones, a carboxylic ester and a polyphenol.
Scientific Research Applications
Bioactive Compounds in Marine-Derived Fungi
A study conducted by (Zhijun Song et al., 2019) discovered a new xanthenone derivative, 3-hydroxy pinselin, from the marine-derived fungus Aspergillus versicolor MF160003. This derivative, along with other known analogues, showed moderate bioactivities against BCG, indicating potential applications in biomedicine.
Secondary Metabolism in Plant Tissue Cultures
Research by (H. Noguchi & U. Sankawa, 1982) explored the production of germichrysone in Cassia torosa tissue cultures, finding that the main pigment in six-week-old callus culture was this compound. This suggests that this compound may be formed from germichrysone, highlighting its role in plant secondary metabolism.
Antimicrobial and Cytotoxic Compounds in Fungi
In a study by (Nantiya Bunbamrung et al., 2018), compounds including this compound were isolated from the fungus Curvularia sp. BCC52426. These compounds were evaluated for their antimicrobial activity and cytotoxicity, indicating this compound's potential in pharmaceutical research.
This compound in Marine-Derived Fungus Penicillium oxalicum
A study by (Jie Bao et al., 2014) identified this compound among other compounds isolated from the marine-derived fungus Penicillium oxalicum. These metabolites were evaluated for various biological activities, including cytotoxicity and antibacterial properties.
properties
CAS RN |
476-53-9 |
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Molecular Formula |
C16H12O6 |
Molecular Weight |
300.26 g/mol |
IUPAC Name |
methyl 2,8-dihydroxy-6-methyl-9-oxoxanthene-1-carboxylate |
InChI |
InChI=1S/C16H12O6/c1-7-5-9(18)12-11(6-7)22-10-4-3-8(17)13(16(20)21-2)14(10)15(12)19/h3-6,17-18H,1-2H3 |
InChI Key |
TWQNCGDOHUNFFU-UHFFFAOYSA-N |
SMILES |
CC1=CC(=C2C(=C1)OC3=C(C2=O)C(=C(C=C3)O)C(=O)OC)O |
Canonical SMILES |
CC1=CC(=C2C(=C1)OC3=C(C2=O)C(=C(C=C3)O)C(=O)OC)O |
Other CAS RN |
476-53-9 |
Origin of Product |
United States |
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